Cas no 681004-49-9 (1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine)

1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine is a piperazine derivative with a nitrophenyl substituent, offering utility as an intermediate in organic synthesis and pharmaceutical research. Its structural features, including the methyl and nitro functional groups, contribute to its reactivity in electrophilic and nucleophilic transformations. The compound's well-defined molecular framework makes it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. Its stability under standard conditions ensures reliable handling and storage. The presence of both electron-donating (methyl) and electron-withdrawing (nitro) groups on the aromatic ring allows for versatile chemical modifications, enhancing its role in synthetic pathways.

1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine structure

681004-49-9 structure

Product Name:1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine

CAS No:681004-49-9

MF:C₁₂H₁₇N₃O₂

MW:235.282282590866

MDL:MFCD11039654

CID:1039318

PubChem ID:18439748

Update Time:2025-06-07

1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine
- AKOS005147556
- 681004-49-9
- MFCD11039654
- AS-66691
- A867132
- DUUNJNHSMBYVAY-UHFFFAOYSA-N
- 4-(4-methylpiperazin-1-yl)-3-methylnitrobenzene
- CS-0046942
- FT-0722765
- 4-(4-methylpiperazinyl)-3-methylnitrobenzene
- SCHEMBL398803
- DTXSID80593788
- STL497391
- DA-29186
- MDL： MFCD11039654
- Inchi： 1S/C12H17N3O2/c1-10-9-11(15(16)17)3-4-12(10)14-7-5-13(2)6-8-14/h3-4,9H,5-8H2,1-2H3
- InChI Key： DUUNJNHSMBYVAY-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(=C(C)C=1)N1CCN(C)CC1)=O

Computed Properties

Exact Mass: 235.13200
Monoisotopic Mass: 235.132076794g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 52.3Å²

Experimental Properties

PSA: 52.30000
LogP: 2.18110

1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine Pricemore >>

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